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Compound Focus: Chromium(lll) acetate

CAS No.: 39430-51-8

Cat. No.: S1900541

Chemical Identity and Hazards

¢ Chemical Name: Chromium(lll) Acetate

e Common Form: Hydrated salt, appearing as a dark green solid [1].

» Toxicity Profile: Chromium(lll) acetate is considered to have low acute toxicity and is significantly
less toxic and safer than carcinogenic chromium(VI) compounds [1]. However, as a heavy metal
compound, it still poses health risks through prolonged or repeated exposure to dust via inhalation or
ingestion [1].

Exposure Limits and Physical Properties

While specific occupational exposure limits for Chromium(III) Acetate were not located, the following

table summarizes key handling information.

Aspect Details & Guidelines

OSHA PEL (Cr Not specifically listed in search results; handle as a nuisance dust and per general
1)) safety protocols.

Physical Form Dark green, solid crystalline powder [1].
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Aspect Details & Guidelines

Solubility Soluble in water and polar organic solvents (e.g., ethanol, acetone) [1].

Primary Inhalation of dust, ingestion, skin/eye contact. Avoid prolonged/repeated exposure
Hazards [1].

Safe Handling and Personal Protective Equipment
(PPE)

Adopt these precautions to minimize exposure when handling the powdered solid.

e Engineering Controls: Use procedures with adequate ventilation or a fume hood to prevent
inhalation of dust [1].
¢ Personal Protective Equipment (PPE):
o Wear gloves, goggles, and a lab coat during handling [1].
o Consider a respirator if ventilation is insufficient and dust levels are significant.

First Aid and Spill Response

¢ Inhalation: Move person to fresh air.

e Skin Contact: Wash thoroughly with soap and water.

¢ Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and
easy to do.

¢ Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention.

¢ Spill Management: Wear appropriate PPE. Carefully collect spilled material, place in a sealed
container, and avoid generating dust [1].

Waste Disposal and Environmental Safety

e Waste Management: Chromium(lll)-containing waste must not be discharged untreated into
drains or the environment [1].

¢ Disposal Methods: Collect waste for disposal according to local environmental regulations. Common
treatment methods include precipitation and filtration [1].
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Frequently Asked Questions (FAQSs)

Q1: What is the critical difference between Chromium(lil) and
Chromium(VI)?

Chromium(III) is a trivalent, stable form with lower toxicity, making it safer for industrial use.

Chromium( V1) is hexavalent, highly toxic, carcinogenic, and an environmental hazard [1].

Q2: Can chromium acetate be handled on the benchtop?

For small, controlled amounts that generate no dust, benchtop use may be acceptable. However, any
procedure that involves transferring powder or could generate aerosols or dust should be conducted in a fume

hood.

Q3: What should | do with waste containing chromium acetate?

All chromium acetate waste must be collected separately as hazardous heavy metal waste. Contact your
institution's environmental health and safety (EHS) department for specific packaging, labeling, and disposal

procedures. Never dispose of it with regular trash or down the drain.

The following workflow summarizes the key steps for safely handling Chromium(III) Acetate in the

laboratory.
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Start: Plan Experiment
with Chromium(lll) Acetate

Conduct Risk Assessment

Implement Controls:
- Fume Hood
- Gloves, Goggles, Lab Coat

Execute Procedure
Minimize Dust Generation

Collect All Waste

Label for Hazardous
Waste Disposal

(End: EHS Picku@

Click to download full resolution via product page

Laboratory Safety Workflow for Chromium(IIT) Acetate

Key Takeaways for Researchers

¢ Differentiate Chromium Forms: Always confirm you are using the less hazardous Chromium(lil)
acetate, not Chromium(V1).
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e Prevent Inhalation: The primary risk is dust inhalation; always use powder handling techniques in a
fume hood.

e Contain Waste: Properly collect and label all waste for professional disposal to meet environmental
regulations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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